![molecular formula C12H8N2O3 B7590197 (Z)-2-cyano-3-(3-cyano-4-methoxyphenyl)prop-2-enoic acid](/img/structure/B7590197.png)
(Z)-2-cyano-3-(3-cyano-4-methoxyphenyl)prop-2-enoic acid
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Overview
Description
(Z)-2-cyano-3-(3-cyano-4-methoxyphenyl)prop-2-enoic acid, also known as CCPA, is a potent and selective adenosine A1 receptor agonist. It has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular diseases, cancer, and neurological disorders.
Mechanism of Action
(Z)-2-cyano-3-(3-cyano-4-methoxyphenyl)prop-2-enoic acid selectively activates the adenosine A1 receptor, which is a G protein-coupled receptor. Activation of the adenosine A1 receptor leads to the inhibition of adenylate cyclase, resulting in a decrease in cAMP levels. This, in turn, leads to the inhibition of protein kinase A (PKA) and the opening of ATP-sensitive potassium channels, resulting in hyperpolarization of the cell membrane. This compound also activates the mitogen-activated protein kinase (MAPK) pathway, leading to the activation of extracellular signal-regulated kinase (ERK).
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce infarct size and improve cardiac function in ischemia-reperfusion injury. This compound has also been shown to reduce tumor growth and metastasis in cancer by inhibiting angiogenesis and inducing apoptosis. In addition, this compound has been shown to improve cognitive function in Alzheimer's disease by reducing amyloid-beta levels and increasing neurotrophic factors.
Advantages and Limitations for Lab Experiments
(Z)-2-cyano-3-(3-cyano-4-methoxyphenyl)prop-2-enoic acid has several advantages for lab experiments. It is a highly selective adenosine A1 receptor agonist, which allows for specific targeting of the receptor. This compound is also stable and easy to handle, making it suitable for in vitro and in vivo experiments. However, this compound has some limitations, including its relatively low solubility and the need for high concentrations to achieve biological effects.
Future Directions
For (Z)-2-cyano-3-(3-cyano-4-methoxyphenyl)prop-2-enoic acid research include investigating its potential use in the treatment of Parkinson's disease, epilepsy, and stroke. In addition, the development of more potent and selective adenosine A1 receptor agonists may lead to the discovery of new therapeutic agents for various diseases.
Conclusion:
In conclusion, this compound is a potent and selective adenosine A1 receptor agonist that has shown promising results in preclinical studies for its potential therapeutic applications in various diseases. Its mechanism of action involves the activation of the adenosine A1 receptor and the inhibition of adenylate cyclase, leading to a decrease in cAMP levels and the opening of ATP-sensitive potassium channels. This compound has various biochemical and physiological effects, including reducing infarct size, inhibiting tumor growth and metastasis, and improving cognitive function. While this compound has some limitations, it has several advantages for lab experiments, and further research is needed to determine its potential therapeutic applications.
Synthesis Methods
The synthesis of (Z)-2-cyano-3-(3-cyano-4-methoxyphenyl)prop-2-enoic acid involves the reaction of 3-cyano-4-methoxybenzaldehyde with malononitrile in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reacted with ethyl cyanoacetate to form this compound. The synthesis of this compound is a multistep process, and the purity of the final product is critical for its biological activity.
Scientific Research Applications
(Z)-2-cyano-3-(3-cyano-4-methoxyphenyl)prop-2-enoic acid has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have cardioprotective effects in ischemia-reperfusion injury, reduce tumor growth and metastasis in cancer, and improve cognitive function in Alzheimer's disease. This compound has also been investigated for its potential use in the treatment of Parkinson's disease, epilepsy, and stroke.
properties
IUPAC Name |
(Z)-2-cyano-3-(3-cyano-4-methoxyphenyl)prop-2-enoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O3/c1-17-11-3-2-8(4-9(11)6-13)5-10(7-14)12(15)16/h2-5H,1H3,(H,15,16)/b10-5- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKOYDKSZIYWZPP-YHYXMXQVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C(C#N)C(=O)O)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C(/C#N)\C(=O)O)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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